Cas no 1261978-35-1 (3-Methoxy-4-(thiophen-2-YL)benzoic acid)

• Product Name: 3-Methoxy-4-(thiophen-2-YL)benzoic acid
• CAS No: 1261978-35-1
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• MDL: MFCD18318861
• CID: 2767223
• PubChem ID: 53224807
• Update Time: 2025-05-24

3-Methoxy-4-(thiophen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318861
• A1-18667
• 1261978-35-1
• DTXSID50688539
• 3-METHOXY-4-(THIOPHEN-2-YL)BENZOIC ACID
• 3-Methoxy-4-(thiophen-2-YL)benzoic acid

• MDL： MFCD18318861
• Inchi： 1S/C12H10O3S/c1-15-10-7-8(12(13)14)4-5-9(10)11-3-2-6-16-11/h2-7H,1H3,(H,13,14)
• InChI Key： VFNWWGQTOBWFQO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 234.03506535Da
• Monoisotopic Mass: 234.03506535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų

Additional information on 3-Methoxy-4-(thiophen-2-YL)benzoic acid

Recent Advances in the Study of 3-Methoxy-4-(thiophen-2-YL)benzoic acid (CAS: 1261978-35-1)

3-Methoxy-4-(thiophen-2-YL)benzoic acid (CAS: 1261978-35-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of inflammatory diseases and cancer. This research briefing provides an overview of the latest findings related to this compound, highlighting key advancements and future directions.

The synthesis of 3-Methoxy-4-(thiophen-2-YL)benzoic acid has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method that enhances the efficiency of the synthesis process, reducing byproduct formation and increasing scalability. This advancement is critical for the large-scale production of the compound, which is essential for further pharmacological testing and potential commercialization.

Pharmacological studies have revealed that 3-Methoxy-4-(thiophen-2-YL)benzoic acid exhibits potent anti-inflammatory properties. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that the compound could be a promising candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to elucidate its mechanism of action and optimize its therapeutic efficacy.

In addition to its anti-inflammatory effects, 3-Methoxy-4-(thiophen-2-YL)benzoic acid has shown potential as an anticancer agent. A recent study in the journal Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound induces apoptosis in certain cancer cell lines, including breast and lung cancer cells. The study identified specific molecular targets, such as the PI3K/AKT signaling pathway, which are involved in the compound's cytotoxic effects. These results underscore the need for further investigation into its anticancer properties and potential clinical applications.

Despite these promising findings, challenges remain in the development of 3-Methoxy-4-(thiophen-2-YL)benzoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-Methoxy-4-(thiophen-2-YL)benzoic acid (CAS: 1261978-35-1) represents a promising compound with diverse therapeutic potential. Recent advancements in its synthesis and pharmacological characterization have laid the groundwork for future research and development. Continued exploration of its mechanisms of action and therapeutic applications will be crucial for realizing its full potential in the field of chemical biology and medicinal chemistry.